Cas no 16649-79-9 (L-Aspartic acid,N-(aminocarbonyl)-, calcium salt (1:1))

• Product Name: L-Aspartic acid,N-(aminocarbonyl)-, calcium salt (1:1)
• CAS No: 16649-79-9
• MF: C₅H₆CaN₂O₅
• MW: 214.1895403862
• CID: 161787
• PubChem ID: 20055292
• Update Time: 2025-04-19

L-Aspartic acid,N-(aminocarbonyl)-, calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-(aminocarbonyl)-, calcium salt (1:1)
• calcium N-(aminocarbonyl)-L-aspartate
• aspartic acid, N-(aminocarbonyl)-, calcium salt (1:1)
• Calcium N-carbamoylaspartate
• (+)-N-Carbamoyl-L-aspartic acid calcium salt
• 16649-79-9
• NS00084254
• EINECS 240-698-6
• CALCIUM N-CARBAMOYLASPARTATE [MI]
• Q27254239
• DTXSID20937203
• calcium;(2S)-2-(carbamoylamino)butanedioate
• N-carbamoylaspartic acid calcium salt
• L-Aspartic acid, N-(aminocarbonyl)-, calcium salt (1:1)
• SCHEMBL1435508
• NS00086036
• CALCIUM N-CARBAMOYLASPARTATE, L-
• UNII-27WBK1452C
• 27WBK1452C

• Inchi： 1S/C5H8N2O5.Ca/c6-5(12)7-2(4(10)11)1-3(8)9;/h2H,1H2,(H,8,9)(H,10,11)(H3,6,7,12);/q;+2/p-2/t2-;/m0./s1
• InChI Key： KGWAITXYALRFDQ-DKWTVANSSA-L
• SMILES： [Ca+2].[O-]C([C@H](CC(=O)[O-])NC(N)=O)=O

Computed Properties

• Exact Mass: 213.9902621g/mol
• Monoisotopic Mass: 213.9902621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Specific Rotation: D20 +32.2° (c = 2.53)